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Compound of Interest

Compound Name: TES-991

Cat. No.: B15561998

Essential Safety Protocols for Handling TES-991

Disclaimer: A specific Safety Data Sheet (SDS) for TES-991 is not publicly available. This
guidance is based on best practices for handling potent, novel chemical compounds in a
research setting. It is imperative to conduct a thorough risk assessment before handling any
new chemical and to consult with your institution's Environmental Health and Safety (EHS)
department.

TES-991 is a potent and selective human a-Amino-3-carboxymuconate-s-semialdehyde
Decarboxylase (ACMSD) inhibitor. Due to its high potency and the lack of specific safety data,
TES-991 should be handled with extreme caution, assuming it may be toxic, carcinogenic,
mutagenic, or teratogenic at low doses.[1] The following protocols provide essential, immediate
safety and logistical information for researchers, scientists, and drug development
professionals.

Personal Protective Equipment (PPE)

The minimum required PPE should be worn at all times when in the vicinity of TES-991. The
level of PPE should be escalated based on the procedure being performed.[1]
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Activity

Minimum Required PPE

General Laboratory Work

- Nitrile gloves (double-gloving recommended) -
Safety glasses with side shields - Fully-buttoned

laboratory coat

Weighing of Powders

- Double nitrile gloves - Chemical splash
goggles - Face shield - Disposable gown with
tight-fitting cuffs - NIOSH-approved respirator
(e.g., N95 for powders)

Preparation of Solutions

- Double nitrile gloves - Chemical splash
goggles - Face shield - Chemical-resistant

apron or gown

Conducting Reactions

- Double nitrile gloves (type based on reactants)

- Chemical splash goggles - Laboratory coat

Waste Disposal

- Double nitrile gloves - Chemical splash

goggles - Laboratory coat

Table 1: Personal Protective Equipment (PPE) recommendations for handling TES-991.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling potent compounds is crucial for laboratory safety. The

following workflow outlines the key stages from receipt to disposal.
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Receiving and Storage

Receive Package

!

Inspect for Damage

!

Store in Designated,
Labeled Area

Handling and ixperimentation

Don Appropriate PPE

!

Weigh in Ventilated
Enclosure (Fume Hood)

|

Prepare Solution in
Fume Hood

!

Conduct Experiment

Decontarninatiin and Disposal

Decontaminate Surfaces
and Equipment

|

Segregate and Dispose
of Chemical Waste

!

Remove PPE

4

Wash Hands Thoroughly

Spill Occurs

'

Evacuate Immediate Area
and Alert Others

'

Don Appropriate PPE
(if safe to do so)

'

Contain the Spill
(use spill kit)

'

Clean and Decontaminate
the Area

'

Dispose of Cleanup
Materials as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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